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For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-(1-aminocyclohexyl)acetate hydrochloride is a versatile intermediate compound
with significant applications in pharmaceutical research and development. Its hydrochloride salt
form enhances solubility, making it a valuable building block in the synthesis of novel
therapeutic agents, particularly in the exploration of treatments for neurological disorders. This
document provides a comprehensive guide to the safe handling, storage, and application of
this compound, ensuring the integrity of experimental results and the safety of laboratory
personnel.

Compound Profile and Physicochemical Properties

A thorough understanding of the physicochemical properties of methyl 2-(1-
aminocyclohexyl)acetate hydrochloride is fundamental to its appropriate handling and use.
The hydrochloride salt form is intentionally utilized to improve the stability and solubility of the
parent compound.[1] Free amino acid esters can be prone to degradation, and the salt form
mitigates this, ensuring a longer shelf-life.[2]
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Property Value Source

CAS Number 1016258-17-5 PubChem
Molecular Formula CoH17NO2-HCI PubChem
Molecular Weight 207.7 g/mol PubChem
Appearance White to off-white solid/powder ~ AChemBlock][3]
Solubility Soluble in water Quora[1]

Safety and Hazard Assessment

Methyl 2-(1-aminocyclohexyl)acetate hydrochloride is classified as a hazardous substance.
Adherence to the following safety protocols is mandatory.

GHS Hazard Identification

Based on available Safety Data Sheets (SDS) for this compound and structurally similar
chemicals, the primary hazards are:

o Skin Corrosion/Irritation: Causes skin irritation.[3][4][5]
o Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[3][4][5]
o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3][4]

Personal Protective Equipment (PPE)

A risk assessment should always be conducted prior to handling. The following PPE is
required:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemically resistant gloves (e.g., nitrile). Gloves should be inspected
before use and disposed of properly after handling.

o Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes. For
larger quantities, a chemical-resistant apron is recommended.[6]
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o Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
IS necessary.

First Aid Measures

In the event of exposure, immediate action is critical:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If irritation persists, seek medical attention.

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do. Seek immediate medical attention.[7]

« Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[7]

Handling Protocols

Proper handling techniques are essential to maintain the integrity of the compound and ensure
user safety.

General Handling

o Work in a well-ventilated area, preferably a fume hood, especially when handling the powder
form to avoid inhalation of dust.[6]

Avoid contact with skin, eyes, and clothing.

Minimize the creation of dust.

Use non-sparking tools.

Wash hands thoroughly after handling.

Handling of a New Container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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